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Compound of Interest

Compound Name: alpha-Irone

Cat. No.: B1206951 Get Quote

The proper disposal of alpha-Irone is critical for ensuring laboratory safety and environmental

protection. As a combustible liquid that can cause skin and eye irritation and is harmful if

swallowed, alpha-Irone must be managed as a hazardous chemical waste.[1] Disposal

procedures should align with institutional protocols and local, state, and federal regulations.[2]

[3][4] Under no circumstances should alpha-Irone be disposed of down the drain or in regular

trash.[2][3][5]

Hazard Profile and Safety Data
Before handling alpha-Irone for disposal, it is essential to be aware of its hazard profile.

Personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and

a lab coat, should be worn at all times.[1] Work should be conducted in a well-ventilated area or

under a fume hood.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1206951?utm_src=pdf-interest
https://www.benchchem.com/product/b1206951?utm_src=pdf-body
https://www.benchchem.com/product/b1206951?utm_src=pdf-body
https://www.chemicalbull.com/images/product/MSDS-1763608364.pdf
https://www.directpcw.com/fr/index.php?controller=attachment&id_attachment=17817
https://www.vigon.com/product/irone-alpha/?doc=MSDS/500422_vigon_sds_us_english.pdf&namee=IroneAlphaSDS
https://shop.perfumersapprentice.com/msds/9267.pdf
https://www.benchchem.com/product/b1206951?utm_src=pdf-body
https://www.directpcw.com/fr/index.php?controller=attachment&id_attachment=17817
https://www.vigon.com/product/irone-alpha/?doc=MSDS/500422_vigon_sds_us_english.pdf&namee=IroneAlphaSDS
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b1206951?utm_src=pdf-body
https://www.chemicalbull.com/images/product/MSDS-1763608364.pdf
https://www.chemicalbull.com/images/product/MSDS-1763608364.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source

Chemical Formula C14H22O [1]

CAS Number 79-69-6 [1]

GHS Classification

Combustible liquid, Acute

toxicity (Oral), Skin irritation,

Eye irritation.

[1]

Signal Word Warning [1]

Environmental Hazard
Toxic to aquatic life with long-

lasting effects.[2][3]

Not considered Persistent,

Bioaccumulative, and Toxic

(PBT).[6]

Incompatible Materials
Strong oxidizing agents, strong

acids, and alkalis.[1][4]

Step-by-Step Disposal Protocol for alpha-Irone
This protocol outlines the standard procedure for the disposal of unused or waste alpha-Irone
and contaminated materials.

Waste Identification and Segregation
Identify as Hazardous Waste: All unwanted alpha-Irone, solutions containing it, and

materials contaminated with it (e.g., absorbent pads, gloves, empty containers) must be

treated as hazardous waste.[5]

Segregate Waste: Do not mix alpha-Irone waste with other waste streams unless explicitly

permitted by your institution's hazardous waste program. Store it separately from

incompatible materials like strong oxidizing agents.[1][7]

Waste Collection and Containment
Select an Appropriate Container: Use a chemically compatible container for waste collection,

preferably the original container if it is in good condition.[7][8] The container must have a

secure, leak-proof lid.[9]
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Label the Container: Clearly label the waste container with "Hazardous Waste," the full

chemical name "alpha-Irone," and any other information required by your institution's

Environmental Health and Safety (EHS) office.

Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except

when adding waste.[5][7][8]

Handling Spills and Contaminated Materials
Immediate Containment: In case of a spill, eliminate all ignition sources.[1]

Absorb the Spill: Use an inert absorbent material, such as vermiculite, dry sand, or

commercial sorbents, to absorb the spilled liquid.[3]

Collect and Dispose: Carefully collect the absorbent material and any contaminated debris

using non-sparking tools and place it in the designated hazardous waste container.

Decontaminate the Area: Clean the spill area thoroughly.

Storage of Hazardous Waste
Designated Storage Area: Store the sealed and labeled waste container in a designated

"Satellite Accumulation Area" (SAA) within the laboratory.[7][8] This area must be at or near

the point of waste generation.[8]

Secondary Containment: It is best practice to keep the waste container in a secondary

containment tray to prevent the spread of any potential leaks.[9]

Inspect Regularly: Regularly inspect the SAA for any signs of leaks or container degradation.

[7][9]

Arranging for Final Disposal
Contact EHS: Once the waste container is full or ready for disposal, contact your institution's

Environmental Health and Safety (EHS) or Hazardous Waste Management office to arrange

for a pickup.[8]
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Do Not Accumulate Excessive Waste: Adhere to the volume and time limits for waste

accumulation in an SAA as specified by regulations (e.g., a maximum of 55 gallons, to be

removed within three days of being full).[7][8]

Documentation: Complete any required waste disposal forms or logs as per your institution's

procedures.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of alpha-Irone.
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Caption: Workflow for the safe disposal of alpha-Irone hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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